Cas no 117657-38-2 (N-BOC-2,4-dibromopyrrole)

• Product Name: N-BOC-2,4-dibromopyrrole
• CAS No: 117657-38-2
• MF: C₉H₁₁Br₂NO₂
• MW: 324.997141122818
• MDL: MFCD11112105
• CID: 105948
• PubChem ID: 11099400
• Update Time: 2025-06-10

N-BOC-2,4-dibromopyrrole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,5-dibromo-1H-pyrrole-1-carboxylate
• 1H-PYRROLE-1-CARBOXYLIC ACID, 2,5-DIBROMO-, 1,1-DIMETHYLETHYL ESTER
• N-BOC-2,4-dibromopyrrole
• DTXSID20455199
• MFCD11112105
• 1-N-Boc-2,5-Dibromo-1H-Pyrrole
• SCHEMBL424632
• FT-0689855
• tert-butyl-2,5-dibromo-1H-pyrrole-1-carboxylate
• O12108
• Tert-butyl 2,5-dibromopyrrole-1-carboxylate
• 117657-38-2
• t-Butyl 2,5-dibromo-1H-pyrrole-1-carboxylate
• NTGSPDLQYRAXAK-UHFFFAOYSA-N
• CS-0339026
• A803805
• AS-50351
• AKOS015898174
• 2,5-Dibromo-1H-pyrrole-1-carboxylic Acid 1,1-Dimethylethyl Ester;2,5-Dibromo-1H-pyrrole-1-carboxylic Acid tert-Butyl Ester;

• MDL： MFCD11112105
• Inchi： 1S/C9H11Br2NO2/c1-9(2,3)14-8(13)12-6(10)4-5-7(12)11/h4-5H,1-3H3
• InChI Key： NTGSPDLQYRAXAK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N1C(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 322.91563
• Monoisotopic Mass: 322.91565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.69
• Boiling Point: 327.6 °C at 760 mmHg
• Flash Point: 151.9 °C
• PSA: 31.23

Additional information on N-BOC-2,4-dibromopyrrole

N-BOC-2,4-Dibromopyrrole: A Comprehensive Overview

N-BOC-2,4-dibromopyrrole is a versatile organic compound with the CAS number 117657-38-2. This compound is widely recognized in the field of organic chemistry for its unique structural properties and diverse applications. The molecule consists of a pyrrole ring substituted with two bromine atoms at the 2 and 4 positions, along with a tert-butoxycarbonyl (BOC) group attached to the nitrogen atom. This combination makes it a valuable intermediate in various synthetic processes, particularly in the synthesis of complex molecules and materials.

The structural features of N-BOC-2,4-dibromopyrrole contribute significantly to its reactivity and versatility. The pyrrole ring is aromatic and exhibits unique electronic properties, making it a key component in many chemical reactions. The presence of bromine atoms at the 2 and 4 positions introduces electron-withdrawing effects, which enhance the electrophilicity of the ring and facilitate various substitution reactions. Additionally, the BOC group serves as a protecting group for the nitrogen atom, allowing for precise control over reactivity during synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of N-BOC-2,4-dibromopyrrole in the construction of heterocyclic compounds. Researchers have utilized this compound as a building block for synthesizing biologically active molecules, such as antiviral agents and anticancer drugs. For instance, studies have demonstrated its role in the synthesis of pyrrolopyrimidines, which exhibit potent antiproliferative activity against cancer cells.

In materials science, N-BOC-2,4-dibromopyrrole has been employed as a precursor for generating conductive polymers and organic semiconductors. Its ability to undergo polymerization under specific conditions makes it a valuable component in the development of advanced materials for electronic devices. Recent research has focused on optimizing reaction conditions to enhance the conductivity and stability of these materials.

The synthesis of N-BOC-2,4-dibromopyrrole typically involves multi-step processes that combine bromination and protection strategies. One common approach involves the bromination of pyrrole using bromine gas or other brominating agents under controlled conditions. Subsequent protection of the nitrogen atom with a BOC group is achieved through standard alkylation or acylation techniques. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product.

The physical properties of N-BOC-2,4-dibromopyrrole are well-documented. It exists as a crystalline solid with a melting point around 150°C. The compound is soluble in common organic solvents such as dichloromethane and THF but is sparingly soluble in water. Its UV-vis spectrum reveals strong absorption bands corresponding to π→π* transitions within the aromatic system.

From an environmental perspective, N-BOC-2,4-dibromopyrrole exhibits moderate stability under standard storage conditions. However, prolonged exposure to light or heat may lead to decomposition or side reactions. Proper handling and storage practices are recommended to maintain its integrity and ensure safe use in laboratory settings.

In conclusion, N-BOC-2,4-dibromopyrrole is a highly functional compound with significant potential in various fields of chemistry. Its unique structure enables it to serve as an intermediate in complex molecule synthesis and as a precursor for advanced materials. Ongoing research continues to uncover new applications for this compound, solidifying its importance in modern chemical science.